Cas no 1153551-29-1 ((4-Chlorophenyl)(cyclopropyl)methyl(methyl)amine)

• Product Name: (4-Chlorophenyl)(cyclopropyl)methyl(methyl)amine
• CAS No: 1153551-29-1
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 2174201
• PubChem ID: 43393731
• Update Time: 2025-06-14

(4-Chlorophenyl)(cyclopropyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-1-cyclopropyl-n-methylmethanamine
• DWB55129
• DB-258807
• AKOS009081800
• [(4-chlorophenyl)(cyclopropyl)methyl](methyl)amine
• 1153551-29-1
• EN300-188252
• CS-0237938
• SCHEMBL434656
• G41992
• (4-Chlorophenyl)(cyclopropyl)methyl(methyl)amine

• Inchi： 1S/C11H14ClN/c1-13-11(8-2-3-8)9-4-6-10(12)7-5-9/h4-8,11,13H,2-3H2,1H3
• InChI Key： ZPZKIRQORLADPV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1CC1)NC

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

(4-Chlorophenyl)(cyclopropyl)methyl(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (4-Chlorophenyl)(cyclopropyl)methyl(methyl)amine

Comprehensive Overview of (4-Chlorophenyl)(cyclopropyl)methyl(methyl)amine (CAS No. 1153551-29-1)

The compound (4-Chlorophenyl)(cyclopropyl)methyl(methyl)amine (CAS No. 1153551-29-1) is a structurally unique amine derivative that has garnered significant interest in pharmaceutical and chemical research. Its molecular framework combines a 4-chlorophenyl group, a cyclopropyl ring, and a methylamine moiety, making it a versatile intermediate for synthetic applications. Researchers are particularly intrigued by its potential role in modulating biological pathways, though its exact mechanisms remain under investigation.

In recent years, the demand for specialized amine derivatives like (4-Chlorophenyl)(cyclopropyl)methyl(methyl)amine has surged due to their utility in drug discovery and material science. A growing trend in structure-activity relationship (SAR) studies highlights the importance of such compounds in optimizing pharmacological properties. Online searches for "cyclopropylamine derivatives" and "chlorophenyl-based amines" have spiked, reflecting the scientific community's focus on these motifs. This compound’s CAS No. 1153551-29-1 is frequently queried in databases, underscoring its relevance in patent literature and academic papers.

From a synthetic chemistry perspective, the incorporation of a cyclopropyl group into amine scaffolds is known to enhance metabolic stability and bioavailability. The 4-chlorophenyl substituent further contributes to lipophilicity, a critical factor in CNS-targeting molecules. These attributes align with current industry trends favoring fragment-based drug design (FBDD) and scaffold hopping strategies. Notably, forums and research platforms often discuss whether "how to synthesize (4-Chlorophenyl)(cyclopropyl)methyl(methyl)amine" or "applications of CAS 1153551-29-1 in medicinal chemistry," indicating practical curiosity.

Environmental and regulatory considerations also play a role in the compound’s profile. While not classified as hazardous, its handling requires standard laboratory precautions. The rise of green chemistry principles has prompted researchers to explore eco-friendly synthetic routes for such amines, addressing queries like "sustainable preparation of chlorophenyl-cyclopropyl amines." This aligns with broader societal emphasis on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

Analytical characterization of (4-Chlorophenyl)(cyclopropyl)methyl(methyl)amine typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise identification and quality control, which are paramount for industrial-scale production. Search trends reveal frequent inquiries about "spectral data for CAS 1153551-29-1," demonstrating the need for accessible reference materials.

Looking ahead, the compound’s potential applications extend beyond traditional pharmaceuticals. Innovations in agrochemicals and functional materials may leverage its structural features. For instance, the 4-chlorophenyl group’s electron-withdrawing properties could be exploited in designing advanced catalysts or polymers. Such interdisciplinary possibilities resonate with the growing popularity of "multi-functional amine derivatives" in search engine analytics.

In summary, (4-Chlorophenyl)(cyclopropyl)methyl(methyl)amine (CAS No. 1153551-29-1) represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with rising academic and industrial interest, position it as a noteworthy subject for future research. As synthetic methodologies evolve and regulatory landscapes adapt, this compound is poised to remain a focal point in scientific discourse.